Isocoumarins and their derivatives are a class of organic compounds with diverse structural features, derived primarily from the coumarin skeleton by modification at various positions. These molecules exhibit a wide range of biological activities including anti-inflammatory, antitumor, antimicrobial, and antioxidant properties. The substitution patterns and functional groups attached to the isocoumarin core can significantly influence their pharmacological profiles, making them attractive candidates for drug development. Due to their potential therapeutic applications, isocoumarins and derivatives are extensively studied in various fields of chemistry and biology. Their synthesis involves complex multi-step reactions, including condensation, alkylation, and functionalization steps, which require precise control over reaction conditions to ensure high yield and purity. The structural diversity and biological versatility of these compounds make them valuable tools for both academic research and industrial applications.